Cas no 139704-04-4 (2-(but-3-yn-1-yl)phenol)

• Product Name: 2-(but-3-yn-1-yl)phenol
• CAS No: 139704-04-4
• MF: C₁₀H₁₀O
• MW: 146.185802936554
• CID: 1279640
• PubChem ID: 14956073
• Update Time: 2025-07-01

2-(but-3-yn-1-yl)phenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(3-butynyl)-
• 2-but-3-ynylphenol
• 2-(but-3-yn-1-yl)phenol
• EN300-1826951
• DTXSID00566055
• 139704-04-4

• Inchi： 1S/C10H10O/c1-2-3-6-9-7-4-5-8-10(9)11/h1,4-5,7-8,11H,3,6H2
• InChI Key： PRERQKVRYGLSIP-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1CCC#C

Computed Properties

• Exact Mass: 146.0732
• Monoisotopic Mass: 146.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Additional information on 2-(but-3-yn-1-yl)phenol

2-(But-3-Yn-1-Yl)Phenol: A Comprehensive Overview

2-(But-3-Yn-1-Yl)Phenol, also known by its CAS number 139704-04-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenol group with a substituted alkyne moiety. The presence of the triple bond in the but-3-yne group introduces interesting electronic and steric properties, making it a valuable building block in various chemical syntheses.

The molecular formula of 2-(But-3-Yn-1-Yl)Phenol is C9H8O, and its molecular weight is approximately 136.16 g/mol. The compound exists as a white crystalline solid under standard conditions and is sparingly soluble in water. Its solubility increases in organic solvents such as ethanol and dichloromethane, which facilitates its use in various organic reactions.

Recent studies have highlighted the potential of 2-(But-3-Yn-1-Yl)Phenol in the development of advanced materials, particularly in the synthesis of polymeric materials with tailored properties. Researchers have explored its ability to undergo click chemistry reactions, such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC), which has opened new avenues for creating functional polymers and biomaterials.

In addition to its role in materials science, 2-(But-3-Yn-1-Yl)Phenol has shown promise in medicinal chemistry. Its phenolic group contributes to antioxidant properties, while the alkyne moiety can be further functionalized to target specific biological pathways. Recent investigations have focused on its potential as a precursor for drug delivery systems and as an intermediate in the synthesis of bioactive compounds.

The synthesis of 2-(But-3-Yn-1-Yl)Phenol typically involves a two-step process: the preparation of phenol derivatives followed by alkyne substitution. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible. The use of transition metal catalysts has also enabled more sustainable and environmentally friendly synthesis routes.

In terms of applications, 2-(But-3-Yn-1-Yl)Phenol has found utility in the following areas:

• Polymer synthesis: As a monomer for producing polymers with enhanced mechanical and thermal properties.
• Bioconjugation: Utilizing its alkyne group for site-specific modifications of biomolecules.
• Sensors: Incorporating it into sensor devices for detecting environmental pollutants or biological analytes.
• Nanotechnology: Serving as a precursor for the synthesis of nanoparticles with unique optical and electronic properties.

The latest research on CAS No 139704-04-4 has also explored its role in green chemistry initiatives. Scientists have investigated its use in catalytic cycles that reduce waste generation and improve atom economy. These studies underscore the compound's potential as a sustainable alternative in chemical manufacturing processes.

In conclusion, 2-(But-3-Yn-1-Yl)Phenol, with its unique chemical structure and versatile reactivity, continues to be a focal point for innovation across multiple disciplines. Its applications span from advanced materials to medicinal chemistry, with ongoing research uncovering new possibilities for its utilization. As scientific understanding deepens, this compound is poised to play an increasingly important role in both academic research and industrial applications.